Cas no 1261941-86-9 (2-[3-(Pyrrolidinylsulfonyl)phenyl]benzoic acid)
1261941-86-9 structure
Product Name:2-[3-(Pyrrolidinylsulfonyl)phenyl]benzoic acid
CAS No:1261941-86-9
MF:C17H17NO4S
MW:331.38618350029
MDL:MFCD18312763
CID:2621988
PubChem ID:53218488
Update Time:2025-04-21
2-[3-(Pyrrolidinylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3'-(Pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-2-carboxylic acid
- DTXSID70683420
- MFCD18312763
- 3'-(Pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-2-carboxylic acid
- 1261941-86-9
- 2-[3-(PYRROLIDINYLSULFONYL)PHENYL]BENZOIC ACID
- 2-[3-(Pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%
- 2-[3-(Pyrrolidinylsulfonyl)phenyl]benzoic acid
-
- MDL: MFCD18312763
- Inchi: 1S/C17H17NO4S/c19-17(20)16-9-2-1-8-15(16)13-6-5-7-14(12-13)23(21,22)18-10-3-4-11-18/h1-2,5-9,12H,3-4,10-11H2,(H,19,20)
- InChI Key: JUVLWVROGYKRKT-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C2C=CC=CC=2C(=O)O)C=1)(N1CCCC1)(=O)=O
Computed Properties
- Exact Mass: 331.08782920Da
- Monoisotopic Mass: 331.08782920Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 521
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 83.1Ų
2-[3-(Pyrrolidinylsulfonyl)phenyl]benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB318605-5 g |
2-[3-(Pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%; . |
1261941-86-9 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB318605-5g |
2-[3-(Pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%; . |
1261941-86-9 | 95% | 5g |
€1159.00 | 2025-04-21 |
2-[3-(Pyrrolidinylsulfonyl)phenyl]benzoic acid Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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